Reduced Haloperidol

• CAS: 136271-60-8; 136271-61-9; 34104-67-1
• Molecular Formula: C21H25ClFNO2
• Molecular Weight: 377.9 g/mol
• InChI: InChI=1S/C21H25ClFNO2/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,20,25-26H,1-2,11-15H2
• InChIKey: WNZBBTJFOIOEMP-UHFFFAOYSA-N

Reduced Haloperidol: A D2-Sparing Sigma-1 Receptor Ligand

Reduced Haloperidol (CAS 34104-67-1, also known as Hydroxyhaloperidol or Haloperidol Metabolite II) is a carbonyl-reduced metabolite of the typical antipsychotic drug haloperidol, a butyrophenone derivative [1]. It is formed endogenously via reduction of haloperidol by ketone reductase and is a member of the piperidine class [2]. The compound is a high-affinity ligand for the sigma-1 receptor, with binding affinity nearly equivalent to that of the parent drug haloperidol, but it exhibits a markedly reduced affinity for the dopamine D2 receptor [1][3]. This pharmacological profile distinguishes it from haloperidol and other dopamine-preferring antipsychotics, making it a critical tool in neuroscience research to dissect sigma-1-mediated pathways from dopaminergic signaling. The compound has a molecular weight of 377.9 g/mol and a molecular formula of C21H25ClFNO2. Research-grade Reduced Haloperidol is available with a typical minimum purity specification of 95% .

1

Sigma-1 receptor research tool with high reported affinity

2

D2-sparing profile reduces dopamine receptor confounding

3

Metabolite-derived ligand for sigma receptor pathway dissection

• [1] Bowen, W. D., Moses, E. L., Tolentino, P. J., & Walker, J. M. (1990). Metabolites of haloperidol display preferential activity at sigma receptors compared to dopamine D-2 receptors. European Journal of Pharmacology, 177(3), 111-118. View Source
• [2] Comparative Toxicogenomics Database (CTD). 4-(4-(4-chlorophenyl)-4-hydroxy-1-piperidinyl)-1-(4-fluorophenyl)-1-butanol. View Source
• [3] Lee, I. T., Chen, S., & Schetz, J. A. (2016). An unambiguous assay for the cloned human sigma-1 receptor reveals high affinity interactions with dopamine D2 receptor ligands. BMC Pharmacology and Toxicology, 17(1), 1-10. View Source

Why Reduced Haloperidol Cannot Be Substituted

Procurement decisions for Reduced Haloperidol cannot be based on generic substitution with haloperidol or other antipsychotic compounds due to fundamental and quantifiable differences in their molecular target engagement. While both compounds are butyrophenone derivatives, Reduced Haloperidol possesses a unique pharmacological signature: it retains high affinity for sigma-1 receptors (Ki ≈ 1.5 nM) but has dramatically reduced (85- to 400-fold lower) affinity for dopamine D2 receptors compared to haloperidol [1][2]. This divergent selectivity profile means that experimental results obtained with haloperidol cannot be directly extrapolated to Reduced Haloperidol, and vice versa, as the former will confound sigma-1-mediated effects with potent D2 antagonism. Furthermore, the pharmacokinetic behavior differs; Reduced Haloperidol has a distinct clearance rate and undergoes reversible metabolism back to haloperidol in vivo in humans and some animal models, which can alter the effective pharmacological exposure over time [3]. Selecting the incorrect compound for an assay designed to probe sigma-1 function, for instance, will lead to uninterpretable data due to off-target D2 receptor activity.

Parent drug

Haloperidol co-targets D2 and sigma-1; D2-driven effects (catalepsy, prolactin release) may confound sigma-1 pathway interpretation.

Other metabolite

HPP+ exhibits transporter inhibition profiles unrelated to sigma-1 and is unsuitable for sigma receptor studies.

• [1] Bowen, W. D., Moses, E. L., Tolentino, P. J., & Walker, J. M. (1990). Metabolites of haloperidol display preferential activity at sigma receptors compared to dopamine D-2 receptors. European Journal of Pharmacology, 177(3), 111-118. View Source
• [2] Korpi, E. R., & Wyatt, R. J. (1984). Reduced haloperidol: Effects on striatal dopamine metabolism and conversion to haloperidol in the rat. Psychopharmacology, 83(1), 34-37. View Source
• [3] Jann, M. W., Lam, Y. W., & Chang, W. H. (1990). Reversible metabolism of haloperidol and reduced haloperidol in Chinese schizophrenic patients. Psychopharmacology, 101(1), 107-111. View Source

Selectivity and Functional Evidence for Reduced Haloperidol

Sigma-1 Affinity Retention with D2 Affinity Loss

Reduced Haloperidol exhibits a profound shift in receptor selectivity compared to its parent compound, haloperidol. While haloperidol binds with equal, high affinity to both sigma-1 and dopamine D2 receptors (Ki = 2.8 nM), Reduced Haloperidol maintains nearly identical affinity for the sigma-1 receptor but demonstrates an 85-fold lower affinity for the dopamine D2 receptor (Ki = 239 nM) [1]. A separate study using cloned human sigma-1 receptors confirmed this pattern, reporting a Ki of 1.5 ± 0.47 nM for Reduced Haloperidol at sigma-1, and noted that it had ~350-fold lower affinity for D2 receptors compared to haloperidol [2]. This data demonstrates that Reduced Haloperidol is not merely a less potent version of haloperidol, but a functionally distinct ligand with a far greater selectivity ratio for sigma-1 over D2.

Sigma-1 vs D2 affinity

Head-to-head

85-fold lower D2 affinity (Ki 239 nM) vs. Haloperidol (Ki 2.8 nM)

Supports sigma-1 research without D2 receptor confound

Guinea pig brain membrane binding assays

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	Sigma-1: 1.5 nM; D2: 239 nM
Comparator Or Baseline	Haloperidol: Sigma-1: 2.8 nM; D2: 2.8 nM
Quantified Difference	Reduced Haloperidol has ~1.9x lower affinity for Sigma-1, but ~85x lower affinity for D2 vs. Haloperidol.
Conditions	Radioligand competition binding assays in rat brain membranes [1] and cloned human sigma-1 receptors [2].

Why This Matters

This quantitative difference is critical for experiments requiring sigma-1 receptor engagement without confounding D2 receptor activation, making Reduced Haloperidol the superior tool for isolating sigma-1-mediated effects.

• [1] Bowen, W. D., Moses, E. L., Tolentino, P. J., & Walker, J. M. (1990). Metabolites of haloperidol display preferential activity at sigma receptors compared to dopamine D-2 receptors. European Journal of Pharmacology, 177(3), 111-118. View Source
• [2] Lee, I. T., Chen, S., & Schetz, J. A. (2016). An unambiguous assay for the cloned human sigma-1 receptor reveals high affinity interactions with dopamine D2 receptor ligands. BMC Pharmacology and Toxicology, 17(1), 1-10. View Source

Enantiomer-Specific Sigma-2 Receptor Affinity

In a direct comparison of their ability to displace [3H]spiperone binding to striatal membranes (a measure of D2 receptor interaction), Reduced Haloperidol was found to be approximately 400 times less efficient than haloperidol [1]. This massive difference in functional binding efficiency to the primary target of typical antipsychotics quantitatively reinforces the notion that Reduced Haloperidol is a poor substitute for haloperidol in D2-mediated assays.

Enantiomer sigma-2 affinity

Head-to-head

S(-) enantiomer sigma-2 Ki 8.2 nM vs. R(+) 31 nM; 3.8-fold more potent

Enantiomer-specific sigma-2 research tool

[3H]DTG displacement at sigma-2 sites

Evidence Dimension	Displacement of [3H]spiperone binding to striatal membranes
Target Compound Data	Much less efficient
Comparator Or Baseline	Haloperidol
Quantified Difference	~400-fold lower efficiency
Conditions	In vitro assay using rat striatal membranes

Why This Matters

Procuring Reduced Haloperidol for D2-focused research would be an experimental error; conversely, its use in sigma-1 research is justified because it minimizes unwanted D2-related artifacts by a factor of 400.

• [1] Korpi, E. R., & Wyatt, R. J. (1984). Reduced haloperidol: Effects on striatal dopamine metabolism and conversion to haloperidol in the rat. Psychopharmacology, 83(1), 34-37. View Source

Attenuated Prolactin Release In Vivo

Reduced Haloperidol and haloperidol exhibit distinct pharmacokinetic profiles due to reversible metabolism. In a crossover study of schizophrenic patients, the clearance rate for Reduced Haloperidol was 0.76 ± 0.54 L/h/kg, which is numerically lower than the clearance rate for haloperidol of 1.15 ± 0.32 L/h/kg [1]. While inter-subject variability is high, the data indicates that the metabolite is cleared more slowly, contributing to its different exposure profile over time compared to the parent drug. This is further complicated by the fact that approximately 23% of a haloperidol dose is biotransformed into Reduced Haloperidol [1].

Prolactin release potency

Head-to-head

≈1/4 of Haloperidol prolactin-releasing potency in female rats

Reduced D2-mediated endocrine response

Intraperitoneal administration; serum prolactin measured

Evidence Dimension	Drug Clearance (CL)
Target Compound Data	0.76 ± 0.54 L/h/kg
Comparator Or Baseline	Haloperidol: 1.15 ± 0.32 L/h/kg
Quantified Difference	Reduced Haloperidol clearance is ~34% slower than Haloperidol.
Conditions	Single 10 mg oral dose in a randomized crossover study in six healthy male schizophrenic patients.

Why This Matters

Understanding these distinct clearance rates is essential for researchers designing in vivo studies to accurately model drug exposure and metabolite accumulation, preventing misinterpretation of pharmacodynamic effects.

• [1] Jann, M. W., Lam, Y. W., & Chang, W. H. (1990). Reversible metabolism of haloperidol and reduced haloperidol in Chinese schizophrenic patients. Psychopharmacology, 101(1), 107-111. View Source

BDNF Secretion Induction in Human Astroglia

The effect on prolactin release is a well-established marker of antidopaminergic activity. In a study of female rats, Reduced Haloperidol was found to be one-fourth as potent as haloperidol in stimulating prolactin secretion [1]. This in vivo finding quantitatively aligns with the in vitro binding data, confirming that Reduced Haloperidol exerts significantly less dopaminergic tone in a whole-animal system compared to its parent compound.

BDNF secretion facilitation

Head-to-head

Reduced Haloperidol: significant BDNF secretion (EC50 12.9 nM); Haloperidol: no facilitation

Functional sigma-1 biased signaling for neurotrophic factor release

Human astroglia cell lines; sigma-1 dependence confirmed by BD1063

Evidence Dimension	Prolactin Secretion Potency
Target Compound Data	One-fourth as potent
Comparator Or Baseline	Haloperidol
Quantified Difference	4-fold lower potency
Conditions	In vivo study in female rats.

Why This Matters

For studies investigating hyperprolactinemia, a common and dose-limiting side effect of antipsychotics, Reduced Haloperidol serves as a valuable control compound to distinguish D2-mediated effects from sigma-1-mediated effects.

• [1] Meltzer, H. Y., Simonovic, M., Fang, V. S., & Gudelsky, G. A. (1982). Prolactin releasing potencies of antipsychotic and related nonantipsychotic compounds in female rats: relation to clinical potencies. Psychopharmacology, 78(3), 237-243. View Source

Quantitative Antinociceptive Efficacy in Formalin Test: Reduced Haloperidol vs. Haloperidol Metabolite I

In a mouse model of formalin-induced pain, both haloperidol and its metabolite II (Reduced Haloperidol) produced dose-dependent antinociception. The order of potency was determined to be haloperidol > metabolite II (Reduced Haloperidol) > metabolite I [1]. While less potent than haloperidol, Reduced Haloperidol (effective dose range 0.25-8 mg/kg, s.c.) was significantly more effective than metabolite I, which was only active at very high doses (4-128 mg/kg) [1]. This efficacy correlated strongly with affinity for the sigma-1 receptor, not the D2 receptor, validating the use of Reduced Haloperidol as a selective tool for sigma-1-mediated antinociception in this model.

Evidence Dimension	Antinociceptive Potency and Efficacy (ED50)
Target Compound Data	Active at 0.25-8 mg/kg; second most potent compound tested.
Comparator Or Baseline	Haloperidol (most potent) and Haloperidol Metabolite I (least potent, active at 4-128 mg/kg).
Quantified Difference	Rank order potency: Haloperidol > Reduced Haloperidol > Metabolite I.
Conditions	Subcutaneous administration in CD-1 mice using the 2.5% formalin test.

Why This Matters

This data provides a clear, in vivo basis for selecting Reduced Haloperidol over other haloperidol metabolites for studies focusing on sigma-1 receptor function in pain pathways, as it offers a distinct efficacy window.

• [1] Cendán, C. M., Pujalte, J. M., Portillo-Salido, E., Montoliu, L., & Baeyens, J. M. (2005). Antinociceptive effects of haloperidol and its metabolites in the formalin test in mice. Psychopharmacology, 182(4), 485-493. View Source

Correlation of Reduced Haloperidol Plasma Levels with Extrapyramidal Side Effects (EPS)

A clinical study of 48 schizophrenic inpatients treated with a fixed 10 mg dose of haloperidol found that plasma levels of Reduced Haloperidol were significantly higher in patients experiencing extrapyramidal side effects (EPS) compared to those without EPS (mean 2.14 ± 1.71 ng/mL vs. 1.38 ± 0.37 ng/mL, p < 0.05) [1]. In contrast, no significant relationship was observed between haloperidol levels and EPS, nor between Reduced Haloperidol levels and clinical improvement [1]. This differential association suggests that the metabolite may play a specific role in the adverse effect profile of haloperidol therapy, a dimension not captured by measuring the parent drug alone.

Evidence Dimension	Association with Extrapyramidal Side Effects (EPS)
Target Compound Data	Higher plasma levels in patients with EPS (2.14 ± 1.71 ng/mL).
Comparator Or Baseline	Plasma levels in patients without EPS (1.38 ± 0.37 ng/mL).
Quantified Difference	Significantly higher (p < 0.05) levels in the EPS group.
Conditions	Steady-state plasma levels in 48 acutely exacerbated schizophrenic inpatients after 2 weeks of fixed-dose (10 mg) haloperidol treatment.

Why This Matters

For clinical researchers and those developing safer antipsychotics, quantifying Reduced Haloperidol levels is essential for understanding and potentially mitigating the risk of EPS, highlighting its value as a biomarker distinct from the parent drug.

• [1] Lane, H. Y., Lin, H. N., Hu, O. Y., Chen, C. C., Jann, M. W., & Chang, W. H. (1997). Blood levels of reduced haloperidol versus clinical efficacy and extrapyramidal side effects of haloperidol. Progress in Neuro-Psychopharmacology and Biological Psychiatry, 21(5), 843-851. View Source

Application Scenarios for Reduced Haloperidol

Sigma-1 vs. D2 Contributions to Neuroprotection

Reduced Haloperidol is the preferred ligand for experiments designed to probe sigma-1 receptor function without the confounding influence of potent dopamine D2 receptor antagonism. As detailed in Section 3, it exhibits an 85-fold lower affinity for D2 compared to haloperidol, while maintaining high, near-equivalent affinity for sigma-1 [1]. This makes it an essential tool for studying sigma-1-mediated pathways in neuroprotection, neuroplasticity, and calcium signaling [2].

Enantiopure Sigma-2 Receptor Pharmacology

In vivo pain research, particularly in models like the formalin test, benefits from the use of Reduced Haloperidol. Its antinociceptive efficacy is correlated with sigma-1 receptor affinity rather than D2 affinity, making it a superior tool for dissecting sigma-1 contributions to pain modulation. The compound demonstrates a clear dose-response window (0.25-8 mg/kg in mice) that is more selective than haloperidol and more potent than other metabolites [3].

Sigma-1 Analgesia vs. D2 Motor Effects

Given its role as a major active metabolite formed via reversible metabolism, Reduced Haloperidol is a critical analytical standard and research tool for pharmacokinetic studies of haloperidol. Its distinct clearance rate (0.76 ± 0.54 L/h/kg) compared to haloperidol (1.15 ± 0.32 L/h/kg) necessitates its separate quantification to accurately model drug exposure and disposition in clinical and preclinical settings [4].

Biased Sigma-1 Signaling and BDNF Secretion

In clinical research settings, monitoring plasma levels of Reduced Haloperidol can provide valuable insight into the risk of extrapyramidal side effects (EPS) during haloperidol therapy. Unlike the parent drug, higher steady-state levels of the metabolite were specifically associated with the presence of EPS in patients [5]. This positions Reduced Haloperidol as a potential biomarker for adverse effect monitoring and a key analyte in studies aimed at developing safer therapeutic strategies.

Application

Selection Property

Validation Focus

Sigma-1 vs. D2 neuroprotection studies

D2-sparing sigma-1 ligand

Oxidative stress model selectivity (e.g., HT-22)

Enantiopure sigma-2 receptor pharmacology

S(-) enantiomer with enhanced sigma-2 affinity

Sigma-2-mediated cancer/neuroscience endpoints

Sigma-1 pain signaling research

Reduced D2-mediated motor/endocrine confounds

Capsaicin-induced hypersensitivity models

Biased sigma-1 signaling & BDNF release

Functional sigma-1 agonism for neurotrophic factor secretion

Astroglia-neuron communication models

• [1] Bowen, W. D., Moses, E. L., Tolentino, P. J., & Walker, J. M. (1990). Metabolites of haloperidol display preferential activity at sigma receptors compared to dopamine D-2 receptors. European Journal of Pharmacology, 177(3), 111-118. View Source
• [2] Lee, I. T., Chen, S., & Schetz, J. A. (2016). An unambiguous assay for the cloned human sigma-1 receptor reveals high affinity interactions with dopamine D2 receptor ligands. BMC Pharmacology and Toxicology, 17(1), 1-10. View Source
• [3] Cendán, C. M., Pujalte, J. M., Portillo-Salido, E., Montoliu, L., & Baeyens, J. M. (2005). Antinociceptive effects of haloperidol and its metabolites in the formalin test in mice. Psychopharmacology, 182(4), 485-493. View Source
• [4] Jann, M. W., Lam, Y. W., & Chang, W. H. (1990). Reversible metabolism of haloperidol and reduced haloperidol in Chinese schizophrenic patients. Psychopharmacology, 101(1), 107-111. View Source
• [5] Lane, H. Y., Lin, H. N., Hu, O. Y., Chen, C. C., Jann, M. W., & Chang, W. H. (1997). Blood levels of reduced haloperidol versus clinical efficacy and extrapyramidal side effects of haloperidol. Progress in Neuro-Psychopharmacology and Biological Psychiatry, 21(5), 843-851. View Source